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Compound of Interest

Compound Name: Jangomolide

Cat. No.: B1155115

No Published Total Synthesis of Jangomolide
Found

Despite a comprehensive search of the scientific literature, a published total synthesis of the
natural product Jangomolide could not be identified. Therefore, a comparison guide detailing
its synthetic replication cannot be provided at this time.

Jangomolide, a complex limonoid isolated from the plant Flacourtia jangomas, possesses an
intricate polycyclic architecture that presents a formidable challenge for synthetic chemists.
While the isolation and structural elucidation of Jangomolide have been reported, a complete
chemical synthesis from simpler starting materials does not appear to be documented in
publicly available scientific databases and journals.

Limonoids, as a class of highly oxygenated tetranortriterpenoids, are known for their significant
biological activities and have been the subject of intense research in the field of natural product
synthesis. The successful total syntheses of other complex limonoids demonstrate the high
level of interest and the advanced strategies employed by researchers in this area. However, it
appears that Jangomolide has not yet been a published target of such efforts.

For researchers, scientists, and drug development professionals interested in Jangomolide,
the current focus remains on its isolation from natural sources and the exploration of its
biological properties. The absence of a published total synthesis represents an open
opportunity for the synthetic chemistry community to devise a novel route to this complex
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molecule. Such an achievement would not only be a significant scientific milestone but would
also enable the synthesis of analogues for further biological evaluation.

Jangomolide: Structural Information

While a synthetic pathway is not available, the chemical structure of Jangomolide has been
determined.

IUPAC Name: (3aR,4R,5R,6aS,7S,7aS,11aR,11bS)-7-(furan-3-yl)-3a,6a,9,9-tetramethyl-2,8-
dioxo-3,3a,4,5,6,6a,7,7a,8,9-decahydro-2H-benzol[floxireno[2',3":5,6]cyclohepta[1,2-b]furan-5-yI
acetate

Chemical Formula: C26H280s

This structural information can serve as the foundation for any future endeavors into the total
synthesis of Jangomolide. Researchers may consider exploring synthetic strategies that have
been successful in the synthesis of other structurally related limonoids.

Future Outlook

The total synthesis of Jangomolide remains an unclaimed prize in the field of organic
chemistry. The development of a successful synthetic route would be a significant contribution,
providing access to this natural product for further study and potential therapeutic applications.
The scientific community awaits the day that a research group takes on and conquers this
synthetic challenge.

 To cite this document: BenchChem. [Replicating the published total synthesis of
Jangomolide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1155115#replicating-the-published-total-synthesis-of-
jangomolide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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